Cas no 2246829-77-4 ((5-fluoro-1-phenyl-1H-pyrazol-4-yl)boronic acid)

• Product Name: (5-fluoro-1-phenyl-1H-pyrazol-4-yl)boronic acid
• CAS No: 2246829-77-4
• MF: C₉H₈BFN₂O₂
• MW: 205.981425285339
• MDL: MFCD32103999
• CID: 5164857
• PubChem ID: 165983652
• Update Time: 2025-06-09

(5-fluoro-1-phenyl-1H-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(5-fluoro-1-phenyl-1H-pyrazol-4-yl)-
• (5-fluoro-1-phenyl-1H-pyrazol-4-yl)boronic acid

• MDL： MFCD32103999
• Inchi： 1S/C9H8BFN2O2/c11-9-8(10(14)15)6-12-13(9)7-4-2-1-3-5-7/h1-6,14-15H
• InChI Key： MBRITHNDRZHRDJ-UHFFFAOYSA-N
• SMILES： B(C1=C(F)N(C2=CC=CC=C2)N=C1)(O)O

Additional information on (5-fluoro-1-phenyl-1H-pyrazol-4-yl)boronic acid

Introduction to (5-fluoro-1-phenyl-1H-pyrazol-4-yl)boronic Acid (CAS No. 2246829-77-4)

(5-fluoro-1-phenyl-1H-pyrazol-4-yl)boronic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This boronic acid derivative has garnered considerable attention due to its potential applications in drug development, particularly in the synthesis of novel therapeutic agents. The compound's molecular structure, featuring a fluoro substituent and a phenyl ring attached to a pyrazole core, contributes to its distinct reactivity and biological activity.

The chemical formula of this compound is C₁₀H₇BFO₃, and it is classified as an organoboron compound. Organoboron compounds are widely recognized for their role in Suzuki-Miyaura cross-coupling reactions, which are fundamental in modern synthetic organic chemistry. These reactions enable the formation of carbon-carbon bonds, making them invaluable in constructing complex molecular architectures. The presence of a boronic acid group in (5-fluoro-1-phenyl-1H-pyrazol-4-yl)boronic acid enhances its utility in such transformations, providing a versatile tool for medicinal chemists.

In recent years, there has been a growing interest in the development of fluorinated heterocyclic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluoro substituent in this compound not only contributes to its stability but also influences its electronic properties, making it a promising candidate for further derivatization. The pyrazole core is another key feature, as pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The synthesis of (5-fluoro-1-phenyl-1H-pyrazol-4-yl)boronic acid involves multi-step organic transformations, starting from readily available precursors. The introduction of the boronic acid functionality typically requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

The pharmaceutical industry has been actively exploring the potential of boronic acid derivatives as drug candidates. Boronic acids are known to exhibit strong binding interactions with biological targets, such as enzymes and receptors, due to their ability to form stable complexes. This property makes them attractive for designing inhibitors and modulators of various disease pathways. For instance, the development of protease inhibitors for treating viral infections and cancer has relied heavily on boronic acid-based molecules.

Recent studies have highlighted the significance of (5-fluoro-1-phenyl-1H-pyrazol-4-yl)boronic acid in the context of targeted drug delivery systems. Researchers have demonstrated its ability to be incorporated into prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions. This approach not only improves drug bioavailability but also reduces side effects by minimizing off-target interactions. The combination of its structural features and functional versatility positions this compound as a valuable asset in innovative drug design strategies.

The role of computational chemistry in optimizing the properties of (5-fluoro-1-phenyl-1H-pyrazol-4-yl)boronic acid cannot be overstated. Molecular modeling techniques have been employed to predict the compound's behavior in various chemical environments, aiding in the rational design of synthetic routes and pharmacophores. These computational studies have provided insights into how structural modifications can enhance biological activity and improve drug-like characteristics.

In conclusion, (5-fluoro-1-phenyl-1H-pyrazol-4-yl)boronic acid represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of a fluoro substituent, a phenyl ring, and a pyrazole core makes it a versatile building block for pharmaceutical innovation. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the development of next-generation drugs.